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Introduction: The Structural Imperat
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‘ Compound of Interest

Compound Name: 1-(cyclohexylmethyl)-1H-pyrazol-5-amine
CAS No.: 3524-26-3
Cat. No.: B1366124

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with applications rang

position of substituents on the pyrazole ring. Consequently, the unambiguous structural elucidation of novel pyrazole derivatives is a critical, non-negt

This technical guide provides a comprehensive, in-depth analysis of the spectroscopic characterization of 1-(cyclohexylmethyl)-1H-pyrazol-5-amin
and data from analogous structures to present a robust, predictive analysis. We will delve into the anticipated 'H and 3C NMR spectra, the applicatiol
intended for researchers, scientists, and drug development professionals who require a deep and practical understanding of NMR-based structural ar

Predicted Spectroscopic Profile of 1-(Cyclohexylmethyl)-1H-pyrazol-5-amine

The structural analysis of 1-(cyclohexylmethyl)-1H-pyrazol-5-amine by NMR spectroscopy involves the individual assessment of its three key struc

'H NMR Spectral Analysis: A Proton-by-Proton Examination

The proton NMR spectrum is predicted to display distinct signals corresponding to each non-equivalent proton in the molecule. The chemical shifts ar

« Pyrazole Ring Protons (H3 & H4): The pyrazole ring contains two aromatic protons, H3 and H4. Due to their proximity on the ring, they will exhibit <
downfield chemical shift compared to the H4 proton.

« Amine Protons (-NH2): The two protons of the primary amine group at the C5 position are expected to produce a single, broad resonance. The che
addition of a few drops of deuterium oxide (D20) to the NMR sample, a classic confirmatory test for exchangeable protons.

« Methylene Bridge Protons (-CHz-): The two protons of the methylene group linking the pyrazole ring to the cyclohexyl moiety are diastereotopic. Th
cyclohexyl ring, resulting in a doublet.

« Cyclohexyl Group Protons:
o Methine Proton (-CH-): The single proton on the carbon of the cyclohexyl ring directly attached to the methylene bridge will appear as a complex
o Cyclohexyl Ring Protons: The remaining ten protons of the cyclohexyl ring will produce a series of complex, overlapping multiplets in the upfield,

Table 1: Predicted 'H NMR Data for 1-(cyclohexylmethyl)-1H-pyrazol-5-amine
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Proton Assignment Predicted Chemical Shift (3, ppm)
H3 (Pyrazole) ~7.2-75

H4 (Pyrazole) ~5.6-5.9

-NHz (Amine) ~3.5 - 5.0 (Broad)

N-CHz- (Methylene) ~3.8-4.1

-CH- (Cyclohexyl) ~1.8-21

Cyclohexyl Protons ~1.0-1.8

13C NMR Spectral Analysis: Mapping the Carbon Skeleton

The proton-decoupled 3C NMR spectrum provides a count of the unique carbon atoms in the molecule. The predicted chemical shifts are based on tl
« Pyrazole Ring Carbons (C3, C4, C5): The three carbon atoms of the pyrazole ring will resonate in the aromatic region. The C5 carbon, being direct
+ Methylene Bridge Carbon (-CH2-): This carbon is attached to the electronegative N1 atom of the pyrazole ring, which will shift its resonance downfi
+ Cyclohexyl Group Carbons: The six carbons of the cyclohexyl ring will appear in the aliphatic region. Due to the symmetry of the ring, three distinct

Table 2: Predicted *C NMR Data for 1-(cyclohexylmethyl)-1H-pyrazol-5-amine

Carbon Assignment

C5 (Pyrazole)

C3 (Pyrazole)

C4 (Pyrazole)

N-CHz- (Methylene)

-CH- (Cyclohexyl)

Cyclohexyl Carbons

Structural Verification with 2D NMR Spectroscopy

While 1D NMR provides essential information, 2D NMR techniques are indispensable for the definitive assignment of all proton and carbon signals ar

COSY (Correlation Spectroscopy)

This experiment reveals proton-proton coupling networks. For 1-(cyclohexylmethyl)-1H-pyrazol-5-amine, the following key correlations would be e»
» A cross-peak between the H3 and H4 protons, confirming their adjacency on the pyrazole ring.
« A correlation between the methylene bridge protons and the cyclohexyl methine proton.

« A complex network of correlations among all the protons of the cyclohexylmethyl fragment.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached. This allows for the unambiguous assignment of ec

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most powerful tool for elucidating the overall molecular structure, as it reveals correlations between protons ar
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« From the methylene bridge protons (N-CHz-): Correlations to the pyrazole ring carbons C5 and the cyclohexyl methine carbon (-CH-), definitively e
« From the pyrazole H4 proton: Correlations to carbons C3 and C5, confirming the substitution pattern on the pyrazole ring.

« From the cyclohexyl methine proton (-CH-): Correlations to the methylene bridge carbon and adjacent carbons within the cyclohexyl ring.

Caption: Key HMBC correlations for structural confirmation.

Experimental Protocols: A Framework for Self-Validating Data Acquisition

The generation of high-quality, reproducible NMR data is contingent upon meticulous experimental execution. The following protocols are designed tc

Protocol 1: NMR Sample Preparation

» Solvent Selection: Choose a deuterated solvent in which the analyte is fully soluble. Chloroform-d (CDCls) is a common first choice. For compound
dependent on the solvent.[8]

+ Sample Concentration: For tH NMR, dissolve 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent. For 13C NMR and 2D experiments,
« Filtration: To ensure optimal magnetic field homogeneity and prevent line broadening, filter the sample solution through a small plug of glass wool ¢

« Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer as an internal reference (0.00 ppm).

Protocol 2: NMR Data Acquisition

« Instrument Tuning and Locking: Insert the sample into the NMR spectrometer. The instrument should be tuned to the appropriate frequencies for 1+
« Shimming: Perform automated or manual shimming of the magnetic field to optimize its homogeneity across the sample, which is critical for achiev
* 1H NMR Acquisition: Acquire a standard 1D proton spectrum using a 90° pulse. A typical experiment involves 8 to 16 scans.

« 13C NMR Acquisition: Acquire a proton-decoupled 13C spectrum. Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or n
CHs groups.

« 2D NMR Acquisition (COSY, HSQC, HMBC): Utilize standard, gradient-selected pulse programs for COSY, HSQC, and HMBC experiments. The p:
for J =8-10 Hz).[10]
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Caption: Experimental workflow for NMR analysis.

Conclusion
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The comprehensive spectroscopic analysis of novel compounds like 1-(cyclohexylmethyl)-1H-pyrazol-5-amine is a foundational activity in chemica

protocols, provide a robust framework for the empirical determination and verification of its structure. The careful interpretation of chemical shifts, cou

research and development.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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